Cas no 2144725-92-6 (methyl 6-(but-2-yn-1-yl)aminopyrimidine-4-carboxylate)

• Product Name: methyl 6-(but-2-yn-1-yl)aminopyrimidine-4-carboxylate
• CAS No: 2144725-92-6
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6102035
• PubChem ID: 165524899
• Update Time: 2025-10-30

methyl 6-(but-2-yn-1-yl)aminopyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(but-2-yn-1-yl)aminopyrimidine-4-carboxylate
• EN300-1449120
• 2144725-92-6
• methyl 6-[(but-2-yn-1-yl)amino]pyrimidine-4-carboxylate

• Inchi： 1S/C10H11N3O2/c1-3-4-5-11-9-6-8(10(14)15-2)12-7-13-9/h6-7H,5H2,1-2H3,(H,11,12,13)
• InChI Key： JBPNKUGNYWXRFP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=NC=N1)NCC#CC)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.1Ų

Additional information on methyl 6-(but-2-yn-1-yl)aminopyrimidine-4-carboxylate

Methyl 6-(but-2-yn-1-yl)aminopyrimidine-4-carboxylate: A Comprehensive Overview

Methyl 6-(but-2-yn-1-yl)aminopyrimidine-4-carboxylate, identified by the CAS number 2144725926, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a pyrimidine ring system, which is a heterocyclic aromatic compound, substituted with a methyl carboxylate group at the 4-position and a butynyl amino group at the 6-position. This combination of functional groups imparts distinctive chemical and biological properties to the molecule.

The pyrimidine ring system is a fundamental structure in many bioactive compounds, including nucleosides and antiviral agents. The substitution pattern in methyl 6-(but-2-yn-1-yl)aminopyrimidine-4-carboxylate is particularly intriguing, as it introduces both alkyne and amine functionalities into the molecule. The presence of an alkyne group at the butynyl position suggests potential for further chemical modifications, such as click chemistry reactions, which could expand its utility in medicinal chemistry.

Recent studies have explored the synthesis and characterization of this compound, highlighting its stability and reactivity under various conditions. Researchers have reported that the compound exhibits moderate solubility in organic solvents, making it suitable for use in organic reactions and biological assays. Furthermore, preliminary pharmacokinetic studies indicate that the compound has reasonable bioavailability, which is a critical factor for its potential use as a drug candidate.

The amino group at the butynyl position plays a crucial role in the compound's reactivity and selectivity. This functionality allows for the formation of hydrogen bonds, which are essential for interactions with biological targets such as enzymes and receptors. In vitro studies have demonstrated that methyl 6-(but-2-yn-1-yl)aminopyrimidine derivatives can inhibit certain kinase enzymes, suggesting their potential as therapeutic agents in oncology and inflammatory diseases.

The carboxylate group at the 4-position of the pyrimidine ring contributes to the compound's acidity and ionization behavior. This feature is particularly important in determining the compound's partition coefficient (logP), which influences its pharmacokinetic profile. Recent advancements in computational chemistry have enabled researchers to predict the logP values of such compounds with high accuracy, facilitating their optimization for drug-like properties.

In terms of synthesis, several routes have been developed to construct this compound efficiently. One common approach involves the nucleophilic substitution of a suitable pyrimidine derivative with an alkyne-containing amine reagent. This method has been optimized to achieve high yields and excellent stereochemical control, ensuring the scalability of the synthesis process.

The unique combination of functional groups in methyl 6-(but-2-yne)aminopyrimidine makes it an attractive scaffold for further chemical exploration. By modifying either the alkyne or amino group, researchers can generate a library of derivatives with diverse biological activities. Such libraries are invaluable for high-throughput screening campaigns aimed at discovering novel therapeutic agents.

In conclusion, methyl 6-(butyryl amino)pyrimidine stands out as a promising candidate for various applications in medicinal chemistry due to its versatile structure and favorable pharmacokinetic properties. Ongoing research continues to uncover new insights into its chemical behavior and biological effects, paving the way for its potential use in treating human diseases.